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Compound of Interest

Compound Name: 2-(Phenylethynyl)benzoic acid

CAS No.: 1084-95-3

Cat. No.: B3023531

Get Quote

Executive Summary
2-(Phenylethynyl)benzoic acid is a pivotal ortho-substituted alkynylbenzoic acid derivative

serving as a critical "gateway scaffold" in heterocyclic chemistry. Historically significant as a

validation substrate for early cross-coupling methodologies (Castro-Stephens), it has evolved

into a primary precursor for isocoumarins (1H-2-benzopyran-1-ones) and phthalides, structural

motifs ubiquitous in natural products and polyketide pharmaceuticals.

This guide analyzes the compound's transition from a stoichiometric copper-mediated curiosity

to a scalable intermediate synthesized via catalytic palladium cycles. It details the divergent

cyclization pathways (6-endo-dig vs. 5-exo-dig) that dictate its utility in drug discovery.
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Property Specification

IUPAC Name 2-(2-Phenylethynyl)benzoic acid

CAS Number 1084-95-3

Molecular Formula C₁₅H₁₀O₂

Molecular Weight 222.24 g/mol

Physical State Yellow crystalline solid

Melting Point 126–127 °C

Solubility
Soluble in DMSO, MeOH, EtOAc; sparingly

soluble in water

Key Functional Groups Carboxylic acid (C-1), Internal Alkyne (C-2)

Historical Discovery: The Copper Age
The Castro-Stephens Origins (1963)
Before the advent of palladium catalysis, the construction of C(sp)–C(sp²) bonds was a

formidable challenge requiring harsh conditions. The synthesis of 2-(phenylethynyl)benzoic
acid traces its methodological roots to the pioneering work of Stephens and Castro in 1963.

Their protocol, known as the Castro-Stephens coupling, involved the stoichiometric reaction of

copper(I) phenylacetylide with o-iodobenzoic acid in refluxing pyridine.

Mechanism: Oxidative addition of the aryl iodide to the Cu(I) acetylide followed by reductive

elimination.

Limitations: The requirement for stoichiometric copper, high temperatures (refluxing

pyridine), and difficulty in purifying the copper residues rendered this method unsuitable for

large-scale pharmaceutical manufacturing. However, it established the first reliable access to

ortho-functionalized diarylalkynes.
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Technical Insight: The Castro-Stephens reaction often led to spontaneous cyclization in ortho-

substituted substrates. In the case of 2-iodobenzoic acid, the resulting 2-

(phenylethynyl)benzoic acid frequently cyclized in situ to 3-phenylisocoumarin under the

harsh reaction conditions, complicating isolation of the acyclic acid.

Modern Synthetic Evolution: The Palladium Age
The Sonogashira Revolution (1975–Present)
The discovery of the Sonogashira coupling revolutionized the access to this scaffold. By

utilizing a Palladium(0)/Copper(I) catalytic system, researchers could synthesize 2-
(phenylethynyl)benzoic acid under mild conditions (room temperature to 60°C) with high

functional group tolerance.

Optimized Sonogashira Protocol
Current best practices utilize Pd(PPh₃)₂Cl₂ or Pd(PPh₃)₄ as the precatalyst with CuI as a co-

catalyst in an amine solvent (Et₃N or Et₂NH).

Reaction Scheme: 2-Iodobenzoic acid + Phenylacetylene —[Pd/Cu, Base]→ 2-
(Phenylethynyl)benzoic acid

This method avoids the pre-formation of copper acetylides (explosive risk) and allows for the

isolation of the acid without premature cyclization, provided the temperature is controlled.

Reactivity & Applications: The Cyclization
Divergence
The utility of 2-(phenylethynyl)benzoic acid lies in its ability to undergo intramolecular

cyclization. The carboxylic acid oxygen acts as a nucleophile attacking the alkyne, a process

governed by Baldwin's rules and the nature of the catalyst.
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Pathway A: 6-endo-dig Cyclization (Isocoumarins)
This is the dominant pathway, yielding 3-phenylisocoumarin.

Catalysts: Zn(OTf)₂, ReCl(CO)₅, or electrophilic iodine (ICl).

Significance: Isocoumarins are bioactive scaffolds found in antifungal agents, serine

protease inhibitors, and immunomodulators.

Mechanism: The metal activates the alkyne (π-acid), facilitating nucleophilic attack by the

carboxylate oxygen at the β-carbon (6-endo).

Pathway B: 5-exo-dig Cyclization (Phthalides)
Under specific conditions (often involving gold catalysis or radical mechanisms), the attack may

occur at the α-carbon, leading to (Z)-3-(benzylidene)phthalide.

Control: Ligand sterics and solvent polarity can switch regioselectivity from 6-endo to 5-exo.

Visualization of Divergent Pathways
The following diagram illustrates the mechanistic divergence of 2-(phenylethynyl)benzoic
acid.

2-(Phenylethynyl)benzoic acid
(Acyclic Precursor)

Metal-Alkyne Complex
(π-activation)

 Catalyst (M+)

3-Phenylisocoumarin
(6-endo-dig product)

 Zn(OTf)2, ReCl(CO)5
(Standard Path)

(Z)-3-Benzylidenephthalide
(5-exo-dig product)

 Au(I), Radical cond.
(Alternative Path)

Click to download full resolution via product page

Figure 1: Divergent cyclization pathways of 2-(phenylethynyl)benzoic acid controlled by

catalytic conditions.
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Protocol 1: Synthesis via Sonogashira Coupling
Standardized procedure for research scale (10 mmol).

Reagents:

2-Iodobenzoic acid (2.48 g, 10 mmol)

Phenylacetylene (1.22 g, 12 mmol)

Pd(PPh₃)₂Cl₂ (140 mg, 2 mol%)

CuI (38 mg, 2 mol%)

Triethylamine (Et₃N) (30 mL, solvent/base)

Procedure:

Step 1: Degas Et₃N via nitrogen sparging for 15 minutes.

Step 2: Add 2-iodobenzoic acid, Pd catalyst, and CuI to a flame-dried round-bottom flask

under N₂ atmosphere.

Step 3: Add degassed Et₃N followed by dropwise addition of phenylacetylene.

Step 4: Stir at Room Temperature for 6–12 hours. (Note: Heating >60°C may promote

cyclization).[1]

Step 5: Quench with 1N HCl to pH ~2 (precipitates the acid). Extract with Ethyl Acetate

(3x).

Step 6: Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

Step 7: Recrystallize from Ethanol/Hexane to yield yellow crystals (MP 126–127 °C).

Protocol 2: Rhenium-Catalyzed Cyclization to
Isocoumarin
Based on Umeda et al. (2015).
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Reagents:

2-(Phenylethynyl)benzoic acid (1.0 equiv)

ReCl(CO)₅ (5 mol%)[1]

Solvent: Hexane or Toluene

Procedure:

Step 1: Dissolve substrate and catalyst in Hexane.

Step 2: Heat to 80 °C for 5 hours.

Step 3: Cool to room temperature.

Step 4: Concentrate and purify via silica gel chromatography (Hexane/EtOAc).

Result: High selectivity for 3-phenylisocoumarin (>95% 6-endo).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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